Cas no 121-98-2 (Methyl 4-methoxybenzoate)

Methyl 4-methoxybenzoate is an organic ester compound with the molecular formula C9H10O3. It is commonly used as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and fine chemicals. The compound features a methoxy-substituted aromatic ring, which enhances its reactivity in electrophilic substitution reactions. Its stability under standard conditions and relatively low volatility make it suitable for laboratory and industrial applications. Methyl 4-methoxybenzoate is also valued for its role as a precursor in the synthesis of more complex molecules, owing to its well-defined chemical properties and compatibility with various reaction conditions.
Methyl 4-methoxybenzoate structure
Methyl 4-methoxybenzoate structure
Product Name:Methyl 4-methoxybenzoate
CAS No:121-98-2
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00008437
CID:36021
PubChem ID:8499
Update Time:2025-05-28

Methyl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-methoxybenzoate
    • Methyl para-anisate
    • Methyl anisate
    • Methyl p-Anisate
    • 4-Methoxybenzoic acid methyl ester
    • Methyl 4-Methoxybenz
    • Methyl-p-Methoxy Benzoate
    • 4-METHOXYL BENZOIC ACID METHYL ESTER
    • ANISIC ACID METHYL ESTER
    • BENZOIC ACID,4-METHOXY-, METHYL ESTER
    • METHYL 4-METHOXYBENZOATE (METHYL P-ANISATE)
    • METHYL P-ANISATE (METHYL P-METHOXYBENZOATE)
    • METHYL P-METHOXYBENZOATE
    • METHYL-4-METHOXYBENZOATE
    • METHYL-P-ANISATE
    • p-Anisic
    • p-Anisic Acid Methyl Ester
    • FEMA 2679
    • Methyl-p-anisat
    • METHYL 4-ANISATE
    • PARA-METHYLANISATE
    • RARECHEM AL BF 0083
    • Methyl anisate,99%
    • METHYL P-ANISATE 99+%
    • p-Anisic acid, methyl ester
    • Benzoic acid, 4-methoxy-, methyl ester
    • p-Methoxybenzoic acid methyl ester
    • Benzoic acid, p-methoxy-, methyl ester
    • FEMA No. 2679
    • 4-methoxy methylbenzoate
    • DDIZAANNODHTRB-UHFFFAOYSA-N
    • 2M
    • MDL： MFCD00008437
    • Inchi： 1S/C9H10O3/c1-11-8-5-3-7(4-6-8)9(10)12-2/h3-6H,1-2H3
    • InChI Key： DDIZAANNODHTRB-UHFFFAOYSA-N
    • SMILES： COC(C1C=CC(OC)=CC=1)=O
    • BRN： 2208571

Computed Properties

  • Exact Mass: 166.06300
  • Monoisotopic Mass: 166.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: White powder
  • Density: 1.1708 (rough estimate)
  • Melting Point: 47.0 to 51.0 deg-C
  • Boiling Point: 255°C(lit.)
  • Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
  • Refractive Index: 1.5224 (estimate)
  • PSA: 35.53000
  • LogP: 1.48180
  • FEMA: 2679

Methyl 4-methoxybenzoate Security Information

Methyl 4-methoxybenzoate Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 4-methoxybenzoate Pricemore >>

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Methyl 4-methoxybenzoate Production Method

Methyl 4-methoxybenzoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:121-98-2)Methyl p-methoxybenzoate
Order Number:LE4731
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:121-98-2)Methyl p-methoxybenzoate
LE4731
Purity:99%
Quantity:25KG,200KG,1000KG
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